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Compound of Interest

Compound Name: 2-Methoxybenzoic acid-d3

Cat. No.: B127334 Get Quote

For researchers, scientists, and professionals in the realm of drug development and metabolic

studies, the use of isotopically labeled compounds is indispensable. This guide provides an in-

depth overview of 2-Methoxybenzoic acid-d3, a deuterated analog of 2-Methoxybenzoic acid,

highlighting its chemical properties, synthesis, analytical characterization, and applications, with

a focus on its role as a valuable tool in scientific research.

Chemical and Physical Properties
2-Methoxybenzoic acid-d3 is a stable, isotopically labeled form of 2-Methoxybenzoic acid,

also known as o-anisic acid. The deuterium atoms are incorporated into the methoxy group,

which makes it an ideal internal standard for mass spectrometry-based quantification assays. A

summary of its key chemical properties, along with those of its non-deuterated counterpart, is

presented below for comparison.
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Property 2-Methoxybenzoic acid-d3 2-Methoxybenzoic acid

CAS Number 96739-36-5[1] 579-75-9[2][3]

Molecular Formula C₈H₅D₃O₃[1] C₈H₈O₃[2][3]

Molecular Weight 155.17 g/mol [1] 152.15 g/mol [2][3]

Synonyms -
o-Anisic acid, O-Methylsalicylic

acid[2][3]

Appearance
White to off-white crystalline

powder
White odorless powder[2]

Melting Point - 98-100 °C[4]

Boiling Point - ~275 °C[5]

Synthesis of 2-Methoxybenzoic acid-d3
The synthesis of 2-Methoxybenzoic acid-d3 typically involves the introduction of a deuterated

methyl group. While specific, detailed proprietary synthesis protocols are not publicly available,

a general synthetic approach can be conceptualized. A common method would involve the

methylation of a suitable precursor, such as 2-hydroxybenzoic acid (salicylic acid), using a

deuterated methylating agent like iodomethane-d3 or dimethyl-d6 sulfate.
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Starting Material
(e.g., 2-hydroxybenzoic acid)

Reaction
(e.g., Williamson ether synthesis)

Deuterated Methylating Agent
(e.g., Iodomethane-d3)

Purification
(e.g., Recrystallization, Chromatography)

Final Product
2-Methoxybenzoic acid-d3

Click to download full resolution via product page

Conceptual synthesis workflow for 2-Methoxybenzoic acid-d3.

Analytical Characterization
The definitive identification and purity assessment of 2-Methoxybenzoic acid-d3 are crucial

for its use in quantitative studies. A combination of spectroscopic techniques is employed for

this purpose.

Experimental Protocols:

A generalized workflow for the analytical characterization of 2-Methoxybenzoic acid-d3 would

involve the following steps:
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Sample Preparation: Dissolve an accurately weighed amount of the compound in a suitable

deuterated solvent (e.g., CDCl₃, DMSO-d₆) for NMR analysis or in a volatile organic solvent

(e.g., methanol, acetonitrile) for mass spectrometry.

NMR Spectroscopy:

¹H NMR: Acquire a proton NMR spectrum to confirm the absence of protons on the

methoxy group and to verify the signals corresponding to the aromatic protons.

¹³C NMR: Acquire a carbon-13 NMR spectrum to confirm the presence of all carbon atoms

in the molecule and to observe the characteristic triplet for the deuterated methoxy carbon

due to C-D coupling.

Mass Spectrometry (MS):

Utilize techniques such as Electrospray Ionization (ESI) or Gas Chromatography-Mass

Spectrometry (GC-MS) to determine the molecular weight of the compound. The mass

spectrum should show a molecular ion peak corresponding to the mass of the deuterated

compound (155.17 g/mol ).
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2-Methoxybenzoic acid-d3 Sample

Sample Preparation
(Dissolution in appropriate solvent)

NMR Spectroscopy
(¹H and ¹³C NMR)

Mass Spectrometry
(e.g., ESI-MS)

Structural Confirmation

Purity Assessment

 

Biological Sample Collection
(e.g., Plasma, Urine)

Addition of Internal Standard
(2-Methoxybenzoic acid-d3)

Sample Preparation
(e.g., Protein Precipitation, SPE)

LC-MS/MS Analysis

Data Processing and Quantification

Pharmacokinetic Parameter Calculation

Benzoic Acid Derivative
(e.g., Chalcone) Inhibition of Tubulin Polymerization Disruption of Microtubule Dynamics Cell Cycle Arrest

(e.g., at G2/M phase) Apoptosis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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